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Compound of Interest

Compound Name: Anserine-d4

Cat. No.: B12414918

Anserine-d4, a deuterated analog of the naturally occurring dipeptide anserine, serves as a
critical internal standard for precise quantification in mass spectrometry-based analytical
methods. Its identical chemical properties and distinct mass shift from the endogenous analyte
make it an indispensable tool for researchers in pharmacokinetics, metabolomics, and food
science. This in-depth guide provides a comprehensive overview of the commercial availability,
technical specifications, and key applications of Anserine-d4, tailored for scientists and
professionals in drug development.

Commercial Availability and Suppliers

Anserine-d4 is available from several specialized chemical suppliers who provide isotopically
labeled compounds for research purposes. The table below summarizes the offerings from
prominent vendors.
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Physicochemical Properties and Storage

e Chemical Name: (2S)-2-[(3-aminopropanoyl)amino]-3-(3-methyl-1H-imidazol-4-yl)propanoic
acid-d4

» Appearance: Typically a white to off-white solid.
e Solubility: Soluble in water.

o Storage: Store at room temperature or as recommended by the supplier, protected from

moisture.

Synthesis of Anserine-d4

A common synthetic route for Anserine-d4 involves the coupling of N-Boc-B-alanine-d4 with 1-
methyl-L-histidine, followed by the deprotection of the Boc group.[9]

Starting Materials

T —— Coupling Reaction Intermediate Deprotection Final Product
m Isobutyl chloroformate Boc-protected dipeptide @ H yric acid
1-methyl-L-histidine 1 SRR
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A simplified workflow for the synthesis of Anserine-d4.
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Experimental Protocols: Quantification of Anserine
in Biological Matrices

Anserine-d4 is primarily used as an internal standard in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) methods for
the accurate quantification of anserine in various biological samples such as plasma, urine, and
muscle tissue.

l. Quantification of Anserine in Human Plasma using LC-
MS/MS

This protocol is adapted from a study on the pharmacokinetics of anserine.[10][11]

1. Sample Preparation:

e To 100 pL of plasma, add a known concentration of Anserine-d4 solution (internal standard).
e Precipitate proteins by adding 200 pL of ice-cold acetonitrile.

e Vortex the mixture for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.
o Reconstitute the residue in 100 pL of the mobile phase.

 Inject an aliquot into the LC-MS/MS system.

2. LC-MS/MS Parameters:
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Parameter Value
HILIC (Hydrophilic Interaction Liquid
LC Column Chromatography) column (e.g., Waters

ACQUITY UPLC BEH Amide)

Mobile Phase A

Water with 0.1% formic acid

Mobile Phase B

Acetonitrile with 0.1% formic acid

Gradient

Optimized for separation of anserine and

anserine-d4

Flow Rate

0.3 - 0.5 mL/min

Injection Volume

5-10 UL

lonization Mode

Positive Electrospray lonization (ESI+)

MS/MS Transitions

Anserine: m/z 241.1 - 109.1; Anserine-d4: m/z
245.1 - 113.1

Il. Quantification of Anserine in Meat Samples using LC-

MS/MS

This protocol is based on a method for the analysis of imidazole dipeptides in meat.[12]

1. Sample Preparation:

» Homogenize 1 g of meat sample in 5 mL of 0.1 M perchloric acid.

e Centrifuge at 10,000 x g for 15 minutes at 4°C.

o Collect the supernatant and add a known amount of Anserine-d4.

« Filter the extract through a 0.22 pum syringe filter.

« Inject the filtered extract into the LC-MS/MS system.

2. LC-MS/MS Parameters:
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Parameter

Value

LC Column

Mixed-mode column (e.g., Imtakt Scherzo SM-
C18)

Mobile Phase A

20 mM Ammonium formate in water (pH 3.0)

Mobile Phase B

Acetonitrile

Optimized for the separation of carnosine,

Gradient ) .
anserine, and balenine

Flow Rate 0.4 mL/min

Injection Volume 5puL

lonization Mode

Positive Electrospray lonization (ESI+)

MS/MS Transitions

Anserine: m/z 241 - 126; Anserine-d4: m/z 245
- 130 (example)

Application in Drug Development and Research

The primary application of Anserine-d4 in drug development is in pharmacokinetic (PK)

studies of anserine or related compounds. By providing a reliable internal standard, it enables

the accurate determination of drug absorption, distribution, metabolism, and excretion (ADME)

profiles.
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Workflow of a pharmacokinetic study utilizing Anserine-d4.
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Conclusion

Anserine-d4 is a vital tool for researchers and drug development professionals requiring
accurate and precise quantification of anserine in biological matrices. Its commercial availability
from reputable suppliers, coupled with well-established analytical methodologies, facilitates its
integration into a wide range of research applications. The use of Anserine-d4 as an internal
standard is crucial for generating reliable data in pharmacokinetic studies, metabolomics
research, and quality control of food products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12414918#commercial-suppliers-and-availability-of-
anserine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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